Cas no 87736-74-1 (4-(tert-Butyldimethylsilyloxymethyl)bromobenzene)

4-(tert-Butyldimethylsilyloxymethyl)bromobenzene is a brominated aromatic compound featuring a tert-butyldimethylsilyl (TBS) protecting group on the hydroxymethyl substituent. This reagent is valuable in organic synthesis, particularly in Suzuki-Miyaura and other palladium-catalyzed cross-coupling reactions, where the bromine serves as a reactive handle for further functionalization. The TBS group enhances stability by protecting the hydroxymethyl moiety from unwanted side reactions, allowing selective transformations. Its compatibility with a range of reaction conditions makes it a versatile intermediate in pharmaceutical and materials chemistry. The compound is typically handled under inert conditions to preserve its reactivity and shelf life.
4-(tert-Butyldimethylsilyloxymethyl)bromobenzene structure
87736-74-1 structure
Product Name:4-(tert-Butyldimethylsilyloxymethyl)bromobenzene
CAS No:87736-74-1
MF:C13H21BrOSi
MW:301.294744253159
MDL:MFCD07368899
CID:708913
PubChem ID:10859583
Update Time:2025-05-20

4-(tert-Butyldimethylsilyloxymethyl)bromobenzene Chemical and Physical Properties

Names and Identifiers

    • ((4-Bromobenzyl)oxy)(tert-butyl)dimethylsilane
    • 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene
    • [(4-Bromobenzyl)oxy](tert-butyl)dimethylsilane
    • (4-bromophenyl)methoxy-tert-butyl-dimethylsilane
    • 1-bromo-4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]Benzene
    • 4-TBDMS-HYDROXYMETHYLBROMOBENZENE
    • Benzene, 1-bromo-4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
    • [(4-bromophenyl)methoxy](tert-butyl)dimethylsilane
    • 1-Bromo-4-[[(tert-butyldimethylsilyl)oxy]methyl]benzene
    • 1-Bromo-4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-benzene
    • 4-(t-butyldimethylsiloxymethyl)bromo
    • 4-bromobenzyl dimethyl-t-butylsilyl ether
    • 4-Bromobenzyl dimethyl-tert-butylsilyl Ether
    • 4-bromobenzyl O-(tert-butyldimethylsilyl) ether
    • 1-Bromo-4-[(tert-butyldimethylsilyloxy)methyl]benzene
    • 4-bromobenzyloxy-tert-butyldimethylsilane
    • OURCJXVOBHLREF-UHFFFAOYSA-N
    • (4-bromobenzyloxy)(tert-butyl)dimethylsilane
    • (4-bromo-benzyloxy)-tert-butyl-dimethyl-silane
    • 4-Bromobenzyl a
    • (4-BroMobenzyl)oxy](tert-butyl)diMethylsilane
    • (4-bromobenzyloxy) (tert-butyl) dimethylsilane
    • (4-bromobenzyloxy)-(tert.-butyl)-dimethylsilane
    • 4-(t-butyldimethylsiloxymethyl)bromobenzene
    • (4-bromobenzyloxy) (tert-butyl)dimethylsilane
    • AKOS015841199
    • 87736-74-1
    • AS-61409
    • SY055802
    • 4-Bromobenzyl alcohol, TBDMS derivative
    • [(4-bromobenzyl)oxy](t-butyl)dimethylsilane
    • B5155
    • A1-36348
    • MFCD07368899
    • DTXSID40446206
    • (4-bromobenzyloxy)-(tert-butyl)-dimethylsilane
    • SCHEMBL481257
    • 4-Bromobenzyl dimethyl-tert-butylsilyl Ether; (4-Bromobenzyl)oxy](tert-butyl)dimethylsilane; 1-Bromo-4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-benzene
    • 4-Bromobenzyloxy(tert.-butyl)-dimethylsilane
    • (4-Bromobenzyloxy)-tert-butyldimethylsilane
    • (4-bromobenzyloxy)(t-butyl)dimethylsilane
    • CS-0096409
    • MDL: MFCD07368899
    • Inchi: 1S/C13H21BrOSi/c1-13(2,3)16(4,5)15-10-11-6-8-12(14)9-7-11/h6-9H,10H2,1-5H3
    • InChI Key: OURCJXVOBHLREF-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC=C(CO[Si](C(C)(C)C)(C)C)C=C1

Computed Properties

  • Exact Mass: 300.05500
  • Monoisotopic Mass: 300.05450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 1.145
  • Boiling Point: 160°C/0.3mmHg(lit.)
  • Flash Point: 158.721°C
  • Refractive Index: 1.527
  • Solubility: 二氯甲烷、乙醚、甲醇
  • PSA: 9.23000
  • LogP: 4.97090

4-(tert-Butyldimethylsilyloxymethyl)bromobenzene Security Information

  • Storage Condition:2-8°C

4-(tert-Butyldimethylsilyloxymethyl)bromobenzene Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-(tert-Butyldimethylsilyloxymethyl)bromobenzene Pricemore >>

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4-(tert-Butyldimethylsilyloxymethyl)bromobenzene Production Method

4-(tert-Butyldimethylsilyloxymethyl)bromobenzene Suppliers

Amadis Chemical Company Limited
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(CAS:87736-74-1)4-(tert-Butyldimethylsilyloxymethyl)bromobenzene
Order Number:A1052804
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:36
Price ($):187.0
Email:sales@amadischem.com

Additional information on 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene

Comprehensive Guide to 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene (CAS No. 87736-74-1): Properties, Applications, and Industry Insights

4-(tert-Butyldimethylsilyloxymethyl)bromobenzene (CAS No. 87736-74-1) is a highly specialized organosilicon compound widely utilized in organic synthesis and pharmaceutical intermediates. This compound features a unique bromobenzene backbone modified with a tert-butyldimethylsilyl (TBS) protecting group, making it invaluable for cross-coupling reactions and functional group transformations. Researchers and manufacturers frequently seek this chemical for its role in drug discovery, material science, and agrochemical development.

The growing demand for 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene aligns with trends in green chemistry and sustainable synthesis. As industries prioritize atom-efficient reactions, this compound’s compatibility with palladium-catalyzed couplings (e.g., Suzuki-Miyaura or Negishi reactions) positions it as a key building block. Users often search for "TBS-protected bromobenzene derivatives" or "CAS 87736-74-1 solubility," reflecting interest in its physicochemical properties and handling protocols.

From a structural perspective, the tert-butyldimethylsilyloxy moiety enhances stability during multi-step syntheses, while the bromo substituent offers reactivity for C-C bond formation. This dual functionality explains its prevalence in high-value chemical production. Recent publications highlight its use in OLED materials and bioconjugation, addressing trending topics like "advanced electronic materials" and "targeted drug delivery."

For laboratory applications, 87736-74-1 is often discussed alongside moisture-sensitive reagents and inert atmosphere techniques. FAQs include "How to store 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene?" (recommended: argon environment, -20°C) and "alternative protecting groups to TBS." Its molecular weight (299.27 g/mol) and melting point data are critical for reaction stoichiometry optimization.

Innovations in flow chemistry have further amplified the relevance of CAS 87736-74-1, as its high purity grades (>98%) enable reproducible continuous manufacturing. The compound’s chromatographic behavior (e.g., Rf values in TLC) is another frequent search topic among chemists troubleshooting reaction monitoring.

In summary, 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene bridges academic research and industrial applications, with its synthetic versatility meeting demands from peptide chemistry to nanotechnology. As AI-driven molecular design accelerates, this compound’s structure-activity relationships continue to inspire breakthroughs in small-molecule therapeutics and smart materials.

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Amadis Chemical Company Limited
(CAS:87736-74-1)4-(tert-Butyldimethylsilyloxymethyl)bromobenzene
A1052804
Purity:99%
Quantity:25g
Price ($):187.0
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